Cas no 27005-52-3 (2-Phenylindole-3-acetonitrile)

2-Phenylindole-3-acetonitrile structure
2-Phenylindole-3-acetonitrile structure
Product Name:2-Phenylindole-3-acetonitrile
CAS No:27005-52-3
MF:C16H12N2
MW:232.279883384705
MDL:MFCD00798596
CID:88700
PubChem ID:7021099
Update Time:2025-04-18

2-Phenylindole-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Phenylindole-3-acetonitrile
    • 2-(2-phenyl-1H-indol-3-yl)acetonitrile
    • 1H-Indole-3-acetonitrile,2-phenyl
    • 2-phenyl-3-indolylacetonitrile
    • 2-Phenylindol-3-yl-acetonitril
    • AKOS022220741
    • SCHEMBL4257337
    • DTXSID50427329
    • AS-63860
    • CS-0450342
    • FT-0638658
    • 27005-52-3
    • A818772
    • CNAHOBNLHXZPRN-UHFFFAOYSA-N
    • E79195
    • DB-047099
    • MDL: MFCD00798596
    • Inchi: 1S/C16H12N2/c17-11-10-14-13-8-4-5-9-15(13)18-16(14)12-6-2-1-3-7-12/h1-9,18H,10H2
    • InChI Key: CNAHOBNLHXZPRN-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2C(CC#N)=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 232.10000
  • Monoisotopic Mass: 232.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.4
  • Topological Polar Surface Area: 39.6A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.201
  • Boiling Point: 493.9°Cat760mmHg
  • Flash Point: 154.4°C
  • Refractive Index: 1.674
  • PSA: 39.58000
  • LogP: 3.90098
  • Solubility: Not determined

2-Phenylindole-3-acetonitrile Security Information

  • Hazardous Material transportation number:3276
  • Hazard Category Code: 20/21/22
  • Safety Instruction: S36/37/39
  • HazardClass:6.1
  • PackingGroup:III
  • Packing Group:III
  • Hazard Level:6.1
  • Safety Term:6.1
  • Packing Group:III
  • Risk Phrases:R20/21/22

2-Phenylindole-3-acetonitrile Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Phenylindole-3-acetonitrile Pricemore >>

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